Cas no 643090-93-1 (4-(Triisopropylsilyloxy)phenyl Boronic Acid)

• Product Name: 4-(Triisopropylsilyloxy)phenyl Boronic Acid
• CAS No: 643090-93-1
• MF: C₁₅H₂₇BO₃Si
• MW: 294.269585847855
• CID: 1063230
• Update Time: 2025-05-19

4-(Triisopropylsilyloxy)phenyl Boronic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Triisopropylsilyloxy)phenyl Boronic Acid
• 4-(TRIISOPROPYLSILYLOXY)PHENYL BORONIC ACID,WHITE SOLID
• 4-[(triisopropylsilyl)oxy]phenylboronic acid

• Inchi： 1S/C15H27BO3Si/c1-11(2)20(12(3)4,13(5)6)19-15-9-7-14(8-10-15)16(17)18/h7-13,17-18H,1-6H3
• InChI Key： OOXJROKPBNKHNB-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)OC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 293.18591

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 4-(Triisopropylsilyloxy)phenyl Boronic Acid

Introduction to 4-(Triisopropylsilyloxy)phenyl Boronic Acid (CAS No. 643090-93-1)

4-(Triisopropylsilyloxy)phenyl Boronic Acid (CAS No. 643090-93-1) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of a boronic acid functional group and a triisopropylsilyl (TIPS) protecting group, making it an invaluable reagent in various chemical reactions and processes.

The boronic acid moiety in 4-(Triisopropylsilyloxy)phenyl Boronic Acid is known for its ability to participate in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules, pharmaceuticals, and advanced materials. The TIPS protecting group, on the other hand, provides enhanced stability and reactivity control, making the compound suitable for a wide range of synthetic transformations.

Recent research has highlighted the importance of 4-(Triisopropylsilyloxy)phenyl Boronic Acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The TIPS protecting group was found to significantly improve the yield and purity of the final products, thereby enhancing the overall efficiency of the synthetic process.

In addition to its applications in medicinal chemistry, 4-(Triisopropylsilyloxy)phenyl Boronic Acid has also shown promise in materials science. A recent paper in Advanced Materials reported the use of this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. The boronic acid functionality allowed for precise control over the polymerization process, resulting in materials with enhanced conductivity and stability.

The versatility of 4-(Triisopropylsilyloxy)phenyl Boronic Acid extends to its use in catalysis. Researchers at the University of California, Berkeley, have developed a novel catalyst system that utilizes this compound as a key component. The catalyst was found to be highly effective in promoting C-H bond activation reactions, which are crucial for the synthesis of complex organic molecules. This breakthrough has opened new avenues for the development of more efficient and sustainable synthetic methods.

In the context of environmental chemistry, 4-(Triisopropylsilyloxy)phenyl Boronic Acid has been explored for its potential applications in water purification and remediation processes. A study published in Environmental Science & Technology demonstrated that this compound can be used to remove heavy metals from contaminated water sources through a process known as boronate affinity chromatography. The TIPS protecting group was found to enhance the selectivity and capacity of the removal process, making it a promising candidate for large-scale water treatment applications.

The safety and handling of 4-(Triisopropylsilyloxy)phenyl Boronic Acid are important considerations for researchers and industrial users. While this compound is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, 4-(Triisopropylsilyloxy)phenyl Boronic Acid (CAS No. 643090-93-1) is a highly versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, catalysis, and environmental chemistry. Its unique combination of functional groups makes it an essential reagent for researchers and industrial chemists working on cutting-edge projects. As ongoing research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in advancing various scientific fields.